Cas no 2229437-26-5 (3-(6-chloropyridin-3-yl)methylpiperidin-3-ol)

• Product Name: 3-(6-chloropyridin-3-yl)methylpiperidin-3-ol
• CAS No: 2229437-26-5
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 5916473
• PubChem ID: 165688640
• Update Time: 2025-10-29

3-(6-chloropyridin-3-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(6-chloropyridin-3-yl)methylpiperidin-3-ol
• 2229437-26-5
• EN300-1981853
• 3-[(6-chloropyridin-3-yl)methyl]piperidin-3-ol

• Inchi： 1S/C11H15ClN2O/c12-10-3-2-9(7-14-10)6-11(15)4-1-5-13-8-11/h2-3,7,13,15H,1,4-6,8H2
• InChI Key： FDKRXOJWIDCJIZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC1(CNCCC1)O

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(6-chloropyridin-3-yl)methylpiperidin-3-ol

3-(6-Chloropyridin-3-yl)methylpiperidin-3-ol: A Comprehensive Overview

The compound 3-(6-chloropyridin-3-yl)methylpiperidin-3-ol (CAS No: 2229437-26-5) is a structurally complex organic molecule with significant potential in various fields, particularly in pharmaceutical research and chemical synthesis. This compound has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents.

3-(6-Chloropyridin-3-yl)methylpiperidin-3-ol consists of a piperidine ring substituted with a hydroxyl group at the 3-position and a chloropyridine moiety attached via a methylene group. The presence of the chlorine atom on the pyridine ring introduces electronic effects that can influence the compound's reactivity and pharmacological properties. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other enzyme-targeting agents.

One of the most notable applications of 3-(6-chloropyridin-3-yl)methylpiperidin-3-ol is its use in medicinal chemistry as an intermediate for constructing heterocyclic frameworks. Researchers have employed this compound to synthesize derivatives with improved bioavailability and selectivity, making it a valuable tool in drug discovery pipelines. For instance, recent advancements have demonstrated its utility in creating compounds that exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways.

The synthesis of 3-(6-chloropyridin-3-yl)methylpiperidin-3-ol typically involves multi-step reactions, including nucleophilic substitutions, reductions, and cyclizations. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcomes. Optimization studies have shown that certain reaction conditions, such as the use of specific catalysts or solvent systems, can significantly enhance yields and purity levels.

In terms of physical properties, 3-(6-chloropyridin-3-yl)methylpiperidin-3-ol is known to be sparingly soluble in water but exhibits good solubility in organic solvents like dichloromethane and acetonitrile. Its melting point and boiling point are critical parameters for determining its stability under various processing conditions, particularly during pharmaceutical formulation development.

Recent research has also explored the biological activity of 3-(6-chloropyridin-3-y l)methylpiperidin - 1847798951